![molecular formula C6H11ClN2O2 B2496261 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide CAS No. 878465-76-0](/img/structure/B2496261.png)
2-chloro-N-[(ethylcarbamoyl)methyl]acetamide
Overview
Description
2-chloro-N-[(ethylcarbamoyl)methyl]acetamide, also known as CAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in inflammation and bacterial growth. 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It has also been shown to inhibit the growth of bacterial strains by disrupting the cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects:
2-chloro-N-[(ethylcarbamoyl)methyl]acetamide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide inhibits the production of inflammatory cytokines such as IL-6 and TNF-α, as well as the activity of COX-2. It has also been shown to inhibit the growth of bacterial strains such as E. coli and S. aureus. In vivo studies have shown that 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide has analgesic and anti-inflammatory effects in animal models of pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide is its potential as a versatile research tool for investigating the mechanisms of inflammation and bacterial growth. Its ability to inhibit the activity of COX-2 and bacterial growth makes it a valuable compound for studying these processes. However, one of the limitations of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory and bacterial diseases. Further studies are needed to determine the safety and efficacy of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide in humans. Another area of interest is its potential as a research tool for investigating the mechanisms of inflammation and bacterial growth. Future studies may focus on further elucidating the mechanisms of action of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide and its potential applications in various fields of scientific research.
In conclusion, 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide as a therapeutic agent and research tool.
Synthesis Methods
The synthesis of 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide involves the reaction of chloroacetyl chloride with ethyl carbamate in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide.
Scientific Research Applications
2-chloro-N-[(ethylcarbamoyl)methyl]acetamide has been studied for its potential application in various fields of scientific research. One of its main applications is in the field of medicinal chemistry, where it has been studied for its potential as an anti-inflammatory and analgesic agent. 2-chloro-N-[(ethylcarbamoyl)methyl]acetamide has also been studied for its potential as an antibacterial agent, with promising results in inhibiting the growth of bacterial strains such as E. coli and S. aureus.
properties
IUPAC Name |
2-[(2-chloroacetyl)amino]-N-ethylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClN2O2/c1-2-8-6(11)4-9-5(10)3-7/h2-4H2,1H3,(H,8,11)(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVNXBOHWCHTMJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)CNC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[2-(ethylamino)-2-oxoethyl]acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[4-(4-fluorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide](/img/structure/B2496179.png)
![(2S)-2-[3-(4-methoxyphenyl)prop-2-enamido]propanoic acid](/img/structure/B2496181.png)
![N-{4-[(4-bromophenyl)sulfanyl]phenyl}-4-[(prop-2-enamido)methyl]benzamide](/img/structure/B2496182.png)
![(Z)-methyl 2-(2-((2,5-dichlorothiophene-3-carbonyl)imino)-4,6-difluorobenzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2496185.png)
![6-chloro-N-[2-(3-chlorophenoxy)ethyl]pyridine-3-carboxamide](/img/structure/B2496188.png)
![N-(cyanomethyl)-N-cyclopropyl-4-{[(propan-2-yl)carbamoyl]amino}benzamide](/img/structure/B2496189.png)
![N-(4,6-dimethylbenzo[d]thiazol-2-yl)isoxazole-5-carboxamide](/img/structure/B2496194.png)
![N-[2-Hydroxy-2-(3-methylthiophen-2-yl)ethyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide](/img/structure/B2496196.png)
![2-Methylsulfanyl-N-[[3-(morpholine-4-carbonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl]methyl]pyridine-4-carboxamide](/img/structure/B2496197.png)
